N-(2-furylmethyl)-2-(4-{[(3-methylphenyl)amino]sulfonyl}phenoxy)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[4-[(3-methylphenyl)sulfamoyl]phenoxy]acetamide
• InChI: InChI=1S/C20H20N2O5S/c1-15-4-2-5-16(12-15)22-28(24,25)19-9-7-17(8-10-19)27-14-20(23)21-13-18-6-3-11-26-18/h2-12,22H,13-14H2,1H3,(H,21,23)
• InChI Key: SUDNDNDXGNLYJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NS(=O)(=O)C2=CC=C(C=C2)OCC(=O)NCC3=CC=CO3
• Molecular Formula: C20H20N2O5S
• Molecular Weight: 400.4 g/mol

Description

Synthesis Analysis

The synthesis of related acetamide derivatives involves strategic chemical reactions, employing various reagents and catalysts to achieve the desired molecular architecture. For instance, Gao Yonghong (2009) discussed the synthesis of N-methyl-2-(4-phenoxyphenoxy) acetamide from 4-phenoxyphenol and 2-chloroacetyl methylamine, highlighting the influence of reaction temperature, time, and mole ratio on the yield, which could be applicable to our compound of interest by analogy (Gao Yonghong, 2009).

Molecular Structure Analysis

Molecular structure analysis, such as X-ray crystallography and NMR spectroscopy, provides insights into the spatial arrangement and electronic behavior of molecules. For example, Romero and Margarita (2008) utilized variable temperature NMR and X-ray crystallography to elucidate the structure and intramolecular hydrogen-bonding in substituted N-(2-hydroxyphenyl)-2-((4-methylbenzensulfonyl)amino)acetamides, techniques that are pertinent for comprehending the molecular structure of our compound (Romero & Margarita, 2008).

Chemical Reactions and Properties

Chemical properties of such compounds are significantly influenced by their functional groups, leading to various reactions. The study by Cremlyn and Pannell (1978) on sulfonyl derivatives of phenoxyacetamide, which involves reactions like chlorosulfonation and subsequent derivatization, sheds light on the reactivity and potential chemical transformations of our target compound (Cremlyn & Pannell, 1978).

Physical Properties Analysis

Physical properties, including melting point, boiling point, solubility, and crystal structure, are crucial for understanding the behavior of chemical compounds in different environments. The research by Obaleye, Caira, and Tella (2008) on the crystal structure of a related sulfadiazine derivative provides a methodology for analyzing these aspects, which can be applied to our compound of interest (Obaleye, Caira, & Tella, 2008).

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, reactivity towards other chemical species, and stability, are influenced by the molecular structure. Magadum and Yadav (2018) explored the chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, providing insights into reaction mechanisms and kinetics relevant for understanding the chemical behavior of acetamide derivatives (Magadum & Yadav, 2018).

Scientific Research Applications

Gastroprotective Activity

A study by Sekine et al. (1998) focused on the synthesis and pharmacological evaluation of N-phenoxypropylacetamide derivatives with a thioether function. This research aimed to develop new anti-ulcer agents. The study found that certain compounds, including derivatives similar to N-(2-furylmethyl)-2-(4-{[(3-methylphenyl)amino]sulfonyl}phenoxy)acetamide, showed potent gastroprotective activity upon oral administration in a rat model, indicating their potential as novel anti-ulcer drugs with gastric anti-secretory and gastroprotective activities (Sekine et al., 1998).

Chemoselective Acetylation

Magadum and Yadav (2018) explored the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide using immobilized lipase as a catalyst. This process is significant for the natural synthesis of antimalarial drugs. Their study provides insights into optimizing the acetylation process, potentially impacting the synthesis of related compounds (Magadum & Yadav, 2018).

Hydrogen Bond Studies

Research by Romero and Margarita (2008) on substituted N-(2-hydroxyphenyl)-2-((4-methylbenzensulfonyl)amino)acetamides, closely related to the query compound, provided evidence for the formation of intra- and intermolecular hydrogen bonds in solution. This study enhances the understanding of molecular interactions and could inform the design of compounds with specific properties (Romero & Margarita, 2008).

Alzheimer's Disease Therapy

Hassan et al. (2018) synthesized a series of multifunctional amides showing moderate enzyme inhibitory potentials and mild cytotoxicity. Their work suggests that derivatives of N-(2-furylmethyl)-2-(4-{[(3-methylphenyl)amino]sulfonyl}phenoxy)acetamide could serve as templates for the development of new drugs against Alzheimer's disease (Hassan et al., 2018).